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Compound of Interest

(4-Bromophenyl)(2,2-
Compound Name:
diethoxyethyl)sulfane

cat. No.: B1339859

Technical Guide: (4-Bromophenyl)(2,2-
diethoxyethyl)sulfane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of (4-
Bromophenyl)(2,2-diethoxyethyl)sulfane. Due to the limited availability of published research
on this specific compound, this document focuses on its fundamental molecular characteristics.
Information regarding detailed experimental protocols, biological activities, or associated
signaling pathways is not available in the current scientific literature.

Chemical Identity and Properties

(4-Bromophenyl)(2,2-diethoxyethyl)sulfane is an organic compound containing a
bromophenyl group, a sulfur atom (thioether), and a diethoxyethyl group. Its chemical structure
suggests it may serve as a building block in organic synthesis, potentially for the introduction of
the 4-bromophenylthio moiety or as a precursor for compounds with masked aldehyde
functionalities.

Quantitative Data Summary

The key quantitative data for (4-Bromophenyl)(2,2-diethoxyethyl)sulfane are summarized in
the table below for easy reference.
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Property Value Citations
Molecular Formula C12H17BrO2S [L1121[31[4115]
Molecular Weight 305.23 g/mol [11[31[41[5]
Boiling Point 344.87°C at 760 mmHg [2]

Form Liquid [2]

Purity Typically =95.0% [1]

CAS Number 96804-05-6 [1][2][3]

Experimental Information

A thorough review of scientific databases and literature did not yield specific, peer-reviewed
experimental protocols for the synthesis or application of (4-Bromophenyl)(2,2-
diethoxyethyl)sulfane. The compound is commercially available from several suppliers for
research purposes.[1][6]

Proposed Synthesis Workflow

Based on general principles of organic chemistry, a plausible synthetic route to (4-
Bromophenyl)(2,2-diethoxyethyl)sulfane could involve the nucleophilic substitution reaction
between 4-bromothiophenol and 2-bromo-1,1-diethoxyethane. This reaction would likely be
carried out in the presence of a base to deprotonate the thiophenol, thus activating it as a
nucleophile.

The logical workflow for this proposed synthesis is depicted in the following diagram:
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Reactants Reaction Conditions

4-Bromothiophenol (Z-Bromo-l,1-diethoxyethane) Base (e.g., NaH, K2COs) Solvent (e.g., DMF, THF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(4-Bromophenyl)(2,2-diethoxyethyl)sulfane molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339859#4-bromophenyl-2-2-diethoxyethyl-sulfane-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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